Cas no 224817-11-2 (6-Chloro-N-methyl-N-phenylpyridine-3-carboxamide)

• Product Name: 6-Chloro-N-methyl-N-phenylpyridine-3-carboxamide
• CAS No: 224817-11-2
• MF: C₁₃H₁₁ClN₂O
• MW: 246.69224190712
• CID: 2125527
• PubChem ID: 18419513
• Update Time: 2025-10-29

6-Chloro-N-methyl-N-phenylpyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-N-methyl-N-phenylnicotinamide
• 6-chloro-N-methyl-N-phenylpyridine-3-carboxamide
• BBL005164
• STL131908
• HTS003646
• H6512
• Z31506526
• 6-Chloro-N-methyl-N-phenylpyridine-3-carboxamide

• Inchi： 1S/C13H11ClN2O/c1-16(11-5-3-2-4-6-11)13(17)10-7-8-12(14)15-9-10/h2-9H,1H3
• InChI Key： NWJIRFKXGJODQO-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=N1)C(N(C)C1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 266
• Topological Polar Surface Area: 33.2

Additional information on 6-Chloro-N-methyl-N-phenylpyridine-3-carboxamide

6-Chloro-N-methyl-N-phenylpyridine-3-carboxamide (CAS No. 224817-11-2)

The compound 6-Chloro-N-methyl-N-phenylpyridine-3-carboxamide (CAS No. 224817-11-2) is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique chemical properties and versatility in synthetic chemistry. The structure of this compound features a pyridine ring substituted with a chlorine atom at the 6-position, a methyl group, and a phenyl group attached to the nitrogen atom at the 3-position, along with a carboxamide functional group. This combination of substituents imparts unique electronic and steric properties to the molecule, making it an interesting subject for both fundamental and applied research.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry, particularly as potential leads for drug development. The presence of the carboxamide group in 6-Chloro-N-methyl-N-phenylpyridine-3-carboxamide suggests its potential role as a bioisostere or as a component in peptide-like structures. Additionally, the chlorine substituent at the 6-position could influence the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME), which are critical factors in drug design.

One of the most promising applications of this compound lies in its potential use as a building block for more complex molecules. The N-methyl-N-phenylamino group attached to the pyridine ring provides a versatile platform for further functionalization. Researchers have explored similar structures in the synthesis of heterocyclic compounds, which are essential components in many pharmaceutical agents. For instance, recent advancements in catalytic asymmetric synthesis have demonstrated how such compounds can be used to construct chiral centers with high enantioselectivity.

In terms of synthesis, 6-Chloro-N-methyl-N-phenylpyridine-3-carboxamide can be prepared through various routes, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired stereochemical outcome. For example, a common approach involves the reaction of chloropyridine derivatives with appropriate amides or amino compounds under specific reaction conditions to achieve the desired substitution pattern.

The chemical stability of this compound is another area of interest. Pyridine derivatives are generally known for their stability under mild conditions; however, their reactivity can vary depending on substituents. Studies have shown that the presence of electron-withdrawing groups like chlorine can increase the reactivity of pyridine rings towards electrophilic substitution reactions. This property could be exploited in designing new synthetic pathways or modifying existing ones to enhance efficiency.

From an environmental perspective, understanding the degradation pathways of 6-Chloro-N-methyl-N-phenylpyridine-3-carboxamide is crucial for assessing its potential impact on ecosystems. Recent research has focused on biodegradation studies using microbial cultures and enzymes to determine how such compounds are metabolized under aerobic and anaerobic conditions. These studies not only provide insights into environmental fate but also guide the development of sustainable synthetic methods.

In conclusion, 6-Chloro-N-methyl-N-phenylpyridine-3-carboxamide (CAS No. 224817-11-2) is a versatile compound with significant potential across multiple disciplines. Its unique structure offers opportunities for innovation in drug discovery, material science, and green chemistry. As research continues to uncover new applications and properties of this compound, it is expected to play an increasingly important role in advancing chemical science and technology.